Methyl 3-methoxy-2-(2-methylphenoxy)acrylate

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: methyl (Z)-3-methoxy-2-(2-methylphenoxy)prop-2-enoate
• InChI: InChI=1S/C12H14O4/c1-9-6-4-5-7-10(9)16-11(8-14-2)12(13)15-3/h4-8H,1-3H3/b11-8-
• InChI Key: DDILYMIVQHECQR-FLIBITNWSA-N
• Isomeric SMILES: CC1=CC=CC=C1O/C(=C\OC)/C(=O)OC
• SMILES: CC1=CC=CC=C1OC(=COC)C(=O)OC

Description

Methyl 3-methoxy-2-(2-methylphenoxy)acrylate is a chemical compound that belongs to the family of acrylates. It is used in various scientific research applications, particularly in the field of organic chemistry. The compound is synthesized using specific methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied in detail.

Mechanism of Action

Methyl 3-methoxy-2-(2-methylphenoxy)acrylate's mechanism of action is not well understood, but it is believed to act as a reactive intermediate in various chemical reactions. The compound's unique chemical structure makes it an ideal starting material for the synthesis of various other compounds.
Biochemical and Physiological Effects:
Methyl 3-methoxy-2-(2-methylphenoxy)acrylate's biochemical and physiological effects have not been studied in detail. However, the compound is not known to have any significant toxic or harmful effects on living organisms.

Advantages and Limitations for Lab Experiments

Methyl 3-methoxy-2-(2-methylphenoxy)acrylate has various advantages and limitations for lab experiments. The compound's unique chemical structure makes it an ideal starting material for the synthesis of various other compounds. However, the compound's synthesis method is complex and requires specific conditions of temperature and pressure. The compound's purity is also crucial for its use in various lab experiments.

Future Directions

There are various future directions for the use of Methyl 3-methoxy-2-(2-methylphenoxy)acrylate in scientific research. The compound's unique chemical structure makes it an ideal starting material for the synthesis of various other compounds. The compound's use in the synthesis of acrylate polymers and pharmaceuticals can be further explored. The compound's potential use in the field of nanotechnology can also be studied. Further research can also be conducted on the compound's mechanism of action and biochemical and physiological effects.
Conclusion:
Methyl 3-methoxy-2-(2-methylphenoxy)acrylate is a chemical compound that has various scientific research applications, particularly in the field of organic chemistry. The compound's unique chemical structure makes it an ideal starting material for the synthesis of various other compounds. The compound's synthesis method is complex and requires specific conditions of temperature and pressure. The compound's use in the synthesis of acrylate polymers and pharmaceuticals can be further explored. Further research can also be conducted on the compound's mechanism of action and biochemical and physiological effects.

Synthesis Methods

Methyl 3-methoxy-2-(2-methylphenoxy)acrylate is synthesized using a specific method that involves the reaction of 3-methoxy-2-(2-methylphenoxy)acrylic acid with methanol in the presence of a catalyst. The reaction takes place under specific conditions of temperature and pressure, and the resulting product is purified using various techniques such as column chromatography.

Scientific Research Applications

Methyl 3-methoxy-2-(2-methylphenoxy)acrylate has various scientific research applications, particularly in the field of organic chemistry. The compound is used in the synthesis of various other compounds, such as acrylate polymers, which find applications in various fields such as coatings, adhesives, and sealants. The compound is also used in the synthesis of various pharmaceuticals and agrochemicals. The compound's unique chemical structure makes it an ideal starting material for the synthesis of various other compounds.